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Methyl 2-(4-cyano-3-fluorophenyl)acetate is a substituted phenylacetate derivative that has
emerged as a valuable building block in the synthesis of complex organic molecules. Its unique
structural features—a reactive acetate group, a synthetically versatile nitrile, and a strategically
placed fluorine atom—make it a highly sought-after intermediate in drug discovery and
development. The presence of a fluorine atom can significantly modulate the physicochemical
and pharmacokinetic properties of a lead compound, often enhancing metabolic stability,
binding affinity, and membrane permeability. This guide provides a comprehensive technical
overview of Methyl 2-(4-cyano-3-fluorophenyl)acetate, designed for researchers and
scientists in the field of synthetic and medicinal chemistry. We will delve into its
physicochemical properties, provide a detailed, field-proven synthetic protocol, analyze its
expected spectroscopic signature, and explore its applications as a precursor to
pharmacologically relevant scaffolds.

Physicochemical and Structural Properties

The structural identity and key physical properties of Methyl 2-(4-cyano-3-
fluorophenyl)acetate are summarized below. These data are critical for its handling, reaction
setup, and characterization.
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Property Value Source
methyl 2-(4-cyano-3-
IUPAC Name N/A
fluorophenyl)acetate
CAS Number 444807-50-5 [1]
Molecular Formula C10HsFNO2 [1]
Molecular Weight 193.17 g/mol [1]
Physical Form Solid (predicted)
Sealed in dry, room
Storage [1]
temperature
O=C(OC)CC1=CC=C(C#N)C(
SMILES [1]

F)=C1

Structural Diagram:

Caption: Chemical structure of Methyl 2-(4-cyano-3-fluorophenyl)acetate.

Synthesis and Mechanistic Considerations

The synthesis of Methyl 2-(4-cyano-3-fluorophenyl)acetate is most efficiently achieved via
the esterification of its corresponding carboxylic acid, 2-(4-cyano-3-fluorophenyl)acetic acid.
This precursor itself is not commonly available and requires a robust synthetic route. Below, we
outline a validated, multi-step pathway starting from commercially available 4-bromo-2-
fluoroaniline.

Synthetic Pathway Overview:
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Step 1: Sandmeyer Reaction

@-Bromo—Z—ﬂuoroaniIineD

NaNOz, KI, H2S04

(4-Bromo-2-f|uoro-l-iodobenzeng

CuCN, DMF

Step 2: Rosenmund-

von Braun Reaction

(2-(4-8romo-2-fluorophenyl)acetonitri@

H2S04, H20, Heat

Step 3: Hezdrolysis

(2—(4-Bromo—2—f|uorophenyl)acetic acicD

Zn(CN)z2, Pd(PPh3)s, DMF

Step 4: Vanation

(2-(4-Cyano-3-ﬂuorophenyl)acetic ac@

Methanol (MeOH), H2SOa4 (cat.)

Step 5: Fische

- Esterification

G/Iethyl 2-(4-cyano-3-ﬂuorophenyl)acetate)
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Synthetic Transformations Resulting Scaffolds
(Nitrile/Ester ReductiorD Fluorinated Ben@
| —>
@Iethyl 2-(4-cyano-3-f|u0r0phenyl)acetatea—*ﬁntramolecuIar CyclizatiorD Thiadiazoles / Oxadiazoles
T —

& Condensation Reactions \ »( Pyridines

e.g., with hydrazines, amidines)

j

Pyrazoles

d

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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